![molecular formula C16H18N4OS B254145 2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile](/img/structure/B254145.png)
2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile
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Overview
Description
2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound has a unique molecular structure that makes it an attractive target for researchers who are interested in developing new drugs and materials.
Mechanism of Action
The mechanism of action of 2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause a range of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and disruption of cellular metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile in lab experiments is its high potency and specificity. This compound has been shown to have a high degree of selectivity for certain enzymes and cellular pathways, making it a valuable tool for studying these processes. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.
Future Directions
There are several potential future directions for research involving 2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile. One area of interest is the development of new drugs and therapies based on this compound, particularly for the treatment of cancer and infectious diseases. Additionally, this compound may also have potential applications in the development of new materials and devices, such as sensors and catalysts. Further research is needed to fully understand the potential of this compound and to explore its many possible applications.
Synthesis Methods
The synthesis of 2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the condensation reaction between 4-(methylsulfanyl)benzaldehyde and tert-butyl 3-amino-4-cyanobenzoate in the presence of a suitable catalyst. The resulting product is then subjected to a cyclization reaction to form the oxazole ring.
Scientific Research Applications
2-Tert-butyl-5-{2-[4-(methylsulfanyl)benzylidene]hydrazino}-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has shown promising results as a potential anti-cancer agent, with studies indicating that it can inhibit the growth of cancer cells in vitro. Additionally, this compound has also been investigated for its potential use as an antibacterial and antifungal agent.
properties
Molecular Formula |
C16H18N4OS |
---|---|
Molecular Weight |
314.4 g/mol |
IUPAC Name |
2-tert-butyl-5-[(2E)-2-[(4-methylsulfanylphenyl)methylidene]hydrazinyl]-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C16H18N4OS/c1-16(2,3)15-19-13(9-17)14(21-15)20-18-10-11-5-7-12(22-4)8-6-11/h5-8,10,20H,1-4H3/b18-10+ |
InChI Key |
YTFUZBOXHHSZIE-VCHYOVAHSA-N |
Isomeric SMILES |
CC(C)(C)C1=NC(=C(O1)N/N=C/C2=CC=C(C=C2)SC)C#N |
SMILES |
CC(C)(C)C1=NC(=C(O1)NN=CC2=CC=C(C=C2)SC)C#N |
Canonical SMILES |
CC(C)(C)C1=NC(=C(O1)NN=CC2=CC=C(C=C2)SC)C#N |
Origin of Product |
United States |
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